Cas no 1259832-64-8 ((1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine
• CAS No: 1259832-64-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5590674
• PubChem ID: 92207938
• Update Time: 2025-05-24

(1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-BROMO-5-METHYLPHENYL)ETHYLAMINE
• (S)-1-(2-bromo-5-methylphenyl)ethanamine
• (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine
• Benzenemethanamine, 2-bromo-α,5-dimethyl-, (αS)-
• EN300-1915566
• C92021
• 1259832-64-8

• Inchi： 1S/C9H12BrN/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key： IZQJCORRPIODPA-ZETCQYMHSA-N
• SMILES： N[C@H](C1=CC(C)=CC=C1Br)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±25.0 °C(Predicted)
• pka: 8.54±0.10(Predicted)

Additional information on (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine

(1S)-1-(2-Bromo-5-Methylphenyl)ethan-1-Amine: A Comprehensive Overview

The compound (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine with CAS No. 1259832-64-8 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the ethanamine position, which imparts unique stereochemical properties. The molecule consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 5-position, along with an ethanamine group attached to the 1-position of the phenyl ring.

Recent studies have highlighted the potential of (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine as a precursor in the synthesis of bioactive compounds. Its structure makes it an ideal candidate for exploring stereochemical effects in drug design, particularly in the development of enantiomerically pure compounds. The presence of the bromine atom and methyl group on the phenyl ring introduces electronic and steric effects that can influence the reactivity and selectivity of this compound in various chemical reactions.

One of the most notable applications of this compound is in asymmetric synthesis, where its chiral center plays a pivotal role in controlling the stereochemistry of products. Researchers have employed this compound as a building block in constructing complex molecules with high enantioselectivity. For instance, recent advancements in catalytic asymmetric alkylation and hydrogenation reactions have demonstrated the versatility of (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine in generating biologically active compounds with desired stereochemical outcomes.

Moreover, this compound has been explored as a ligand in organocatalysis, where its ability to coordinate with metal catalysts enhances reaction efficiency. Studies have shown that (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine can act as a chiral ligand in transition metal-catalyzed reactions, facilitating enantioselective transformations such as cross-couplings and cyclopropanations. These findings underscore its potential in developing sustainable and efficient synthetic routes for pharmaceuticals and agrochemicals.

In terms of biological activity, (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine has been investigated for its potential as an anti-inflammatory and analgesic agent. Preclinical studies have revealed that this compound exhibits moderate activity against inflammatory cytokines, suggesting its role in modulating immune responses. Additionally, its ability to inhibit certain enzymes associated with pain pathways makes it a promising lead compound for drug discovery efforts targeting chronic pain conditions.

From a synthetic standpoint, the preparation of (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine involves multi-step processes that require precise control over stereochemistry. Common synthetic strategies include nucleophilic aromatic substitution, where bromine substitution is achieved under specific reaction conditions to ensure regioselectivity. The introduction of the ethanamine group is typically carried out via reductive amination or other amine-forming reactions, depending on the starting materials used.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly adopting environmentally friendly methods to synthesize (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amine, such as using microwave-assisted synthesis or employing biocatalysts to enhance reaction efficiency while minimizing waste generation. These approaches align with global efforts to promote sustainable chemical practices.

In conclusion, (1S)-1-(2-bromo-5-methylphenyl)ethan-1-amie (CAS No. 1259832-64) stands out as a versatile and valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, coupled with its stereochemical properties, positions it as a key player in drug discovery, asymmetric synthesis, and catalysis research. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance in advancing chemical science is expected to grow further.